Cas no 1806977-38-7 (6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol)

• Product Name: 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol
• CAS No: 1806977-38-7
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4806364
• Update Time: 2025-06-14

6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol

• Inchi： 1S/C7H5F3INO/c8-4-1-5(6(9)10)12-7(11)3(4)2-13/h1,6,13H,2H2
• InChI Key： SDOBSDGMGKINRL-UHFFFAOYSA-N
• SMILES： IC1=C(CO)C(=CC(C(F)F)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol

Research Brief on 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol (CAS: 1806977-38-7): Recent Advances and Applications

The compound 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol (CAS: 1806977-38-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the role of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol as a versatile intermediate in the synthesis of bioactive molecules. Its difluoromethyl and iodo substituents make it a valuable building block for the development of fluorinated pharmaceuticals, which are increasingly important in modern medicinal chemistry due to their enhanced metabolic stability and bioavailability. Researchers have successfully employed this compound in the synthesis of novel kinase inhibitors and antiviral agents, demonstrating its broad utility in drug design.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a precursor for the development of selective kinase inhibitors. The study reported that derivatives of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol exhibited promising activity against specific cancer-related kinases, with improved selectivity profiles compared to existing inhibitors. These findings suggest that this compound could play a crucial role in the development of next-generation targeted cancer therapies.

Another significant application of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol has been in the field of antiviral research. A recent preprint on bioRxiv detailed its use in the synthesis of novel compounds with activity against RNA viruses, including SARS-CoV-2. The researchers attributed the observed antiviral effects to the compound's ability to interfere with viral replication machinery, highlighting its potential as a scaffold for developing broad-spectrum antiviral agents.

From a synthetic chemistry perspective, advances in the preparation of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol have been reported in several recent publications. Improved synthetic routes now allow for higher yields and better purity of the compound, facilitating its broader application in research and development. These methodological improvements have been particularly important given the compound's increasing use in high-throughput screening and combinatorial chemistry approaches.

Looking forward, the unique properties of 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol position it as a valuable tool in chemical biology and drug discovery. Its combination of fluorine atoms and reactive iodine moiety offers multiple points for further derivatization, making it particularly attractive for the development of targeted therapies and molecular probes. As research continues, we anticipate seeing more applications of this compound emerge in areas such as PET tracer development and covalent inhibitor design.

In conclusion, 6-(Difluoromethyl)-4-fluoro-2-iodopyridine-3-methanol (CAS: 1806977-38-7) represents an important building block in contemporary medicinal chemistry with demonstrated applications in multiple therapeutic areas. The recent research highlights its versatility and potential, suggesting that it will continue to play a significant role in pharmaceutical innovation. Further studies exploring its structure-activity relationships and optimizing its derivatives are expected to yield additional breakthroughs in drug discovery.